Cas no 62498-21-9 (1-Hexanimine)

• Product Name: 1-Hexanimine
• CAS No: 62498-21-9
• MF: C₆H₁₃N
• MW: 99.1741216182709
• CID: 442646
• PubChem ID: 14112901
• Update Time: 2025-04-19

1-Hexanimine Chemical and Physical Properties

Names and Identifiers

• 1-Hexanimine
• hexan-1-imine
• 62498-21-9
• DTXSID60556033
• hexanimine

• Inchi： 1S/C6H13N/c1-2-3-4-5-6-7/h6-7H,2-5H2,1H3
• InChI Key： SNWZOWCCZGQOGX-UHFFFAOYSA-N
• SMILES： N=CCCCCC

Computed Properties

• Exact Mass: 99.10489
• Monoisotopic Mass: 99.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 41.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.85

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Imines Aldimines